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Introduction
Stomata, pores on the leaf epidermis, are crucial for gas exchange but also serve as entry

points for pathogens. Plants have evolved innate immune responses to close stomata upon

recognition of Microbe-Associated Molecular Patterns (MAMPs), such as the bacterial flagellin

peptide flg22. The flg22-induced stomatal closure is a classic example of pattern-triggered

immunity (PTI) and serves as a valuable experimental system to study plant-pathogen

interactions and identify potential compounds that modulate plant immune responses. This

document provides a detailed protocol for the flg22-induced stomatal closure assay, including

the underlying signaling pathway, experimental workflow, and expected quantitative outcomes.

Signaling Pathway of flg22-Induced Stomatal
Closure
The perception of flg22 by the receptor-like kinase FLS2 initiates a signaling cascade in guard

cells, leading to stomatal closure. This pathway involves the recruitment of the co-receptor
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BAK1, activation of downstream kinases, production of reactive oxygen species (ROS) and

nitric oxide (NO), and ultimately, the regulation of ion channels to reduce guard cell turgor.
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Caption: flg22-induced stomatal closure signaling pathway.

Experimental Workflow
The following diagram outlines the major steps in the flg22-induced stomatal closure assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15567050/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-flg22-induced-stomatal-closure-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Plant Material
(e.g., 4-5 week old Arabidopsis)

Excise fully expanded
young leaves

Float leaves on assay buffer
in the light (2-3h) to open stomata

Add flg22 to the assay buffer
(or control solution)

Incubate for a defined period
(e.g., 1-2 hours)

Prepare epidermal peels or
use whole-leaf imaging

Image stomata using a
light microscope

Measure stomatal aperture
(width and length) using ImageJ

Data analysis and
statistical evaluation

End

Click to download full resolution via product page

Caption: Experimental workflow for the stomatal closure assay.
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Detailed Experimental Protocol
This protocol is adapted for Arabidopsis thaliana but can be modified for other plant species.

Materials and Reagents:

Arabidopsis thaliana plants (4-5 weeks old, grown under controlled conditions)

flg22 peptide (synthetic, e.g., from Pseudomonas aeruginosa)

MES buffer (2-(N-morpholino)ethanesulfonic acid)

KCl (Potassium chloride)

CaCl₂ (Calcium chloride)

KOH (Potassium hydroxide) for pH adjustment

Microscope slides and coverslips

Forceps and razor blades

Petri dishes

Light microscope with a camera

Image analysis software (e.g., ImageJ)

Solutions:

Assay Buffer (Stomatal Opening Buffer): 10 mM MES, 50 mM KCl, 10 mM CaCl₂. Adjust pH

to 6.15 with KOH.

flg22 Stock Solution: Dissolve flg22 peptide in sterile water to a stock concentration of 1 mM.

Store at -20°C.

flg22 Treatment Solution: Dilute the flg22 stock solution in the Assay Buffer to the desired

final concentration (e.g., 1 µM, 5 µM, or 10 µM).
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Procedure:

Plant Material Preparation:

Use fully expanded leaves from 4- to 5-week-old Arabidopsis thaliana plants.

Excise the leaves at the petiole.

Stomatal Opening Pre-treatment:

Float the excised leaves, abaxial (lower) side down, in a Petri dish containing Assay

Buffer.

Incubate the leaves under light (approximately 100-150 µmol m⁻² s⁻¹) for 2-3 hours to

ensure most stomata are open.

flg22 Treatment:

Replace the Assay Buffer with the flg22 Treatment Solution. For the control group, replace

the buffer with fresh Assay Buffer.

Incubate the leaves under the same light conditions for 1 to 2 hours. The timing of

stomatal closure can be monitored at different intervals (e.g., 15, 30, 60, 90, 120 minutes)

to generate a time-course response.[1][2]

Epidermal Peel Preparation:

Place a treated leaf on a microscope slide with the abaxial side facing up.

Gently make a small tear in the leaf with a razor blade.

Using fine forceps, carefully peel a small section of the lower epidermis. This requires

practice to obtain a thin, transparent peel.

Alternatively, the "stomata tape-peel" method can be used for easier and more consistent

peels.[3]

Microscopy and Imaging:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.mdpi.com/1422-0067/21/5/1688
https://pmc.ncbi.nlm.nih.gov/articles/PMC7084773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126476/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately place the epidermal peel in a drop of the corresponding treatment solution on

a microscope slide and cover with a coverslip.

Observe the stomata under a light microscope (e.g., at 400x magnification).

Capture clear images of multiple fields of view for each treatment and replicate.

Stomatal Aperture Measurement:

Use image analysis software like ImageJ to measure the width and length of the stomatal

pore.[4][5][6]

For each treatment, measure at least 30-60 stomata from at least three independent

biological replicates.[3][7]

The stomatal aperture can be expressed as the width of the pore or as the ratio of width to

length.

Data Analysis:

Calculate the average stomatal aperture and standard error for each treatment.

Perform statistical analysis (e.g., Student's t-test or ANOVA) to determine the significance

of the differences between control and flg22-treated samples.

Data Presentation
The following tables summarize typical quantitative data obtained from flg22-induced stomatal

closure assays.

Table 1: Effect of flg22 Concentration on Stomatal Aperture
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flg22 Concentration Stomatal Aperture (µm)
% Stomatal Closure
(relative to control)

0 µM (Control) 2.5 ± 0.2 0%

1 µM 1.5 ± 0.15 40%

5 µM 1.0 ± 0.1 60%

10 µM 0.8 ± 0.1 68%

Data are presented as mean ± SE and are representative values compiled from typical

experiments. Actual values may vary depending on experimental conditions.

Table 2: Time-Course of Stomatal Closure in Response to 10 µM flg22

Time after flg22 addition Stomatal Aperture (µm)

0 min 2.6 ± 0.2

15 min 1.8 ± 0.15

30 min 1.2 ± 0.1

60 min 0.9 ± 0.1

120 min 0.8 ± 0.08

Data are presented as mean ± SE. Stomata begin to close as early as 15 minutes after flg22

treatment, with significant closure observed after 60 minutes.[1][2]

Conclusion
The flg22-induced stomatal closure assay is a robust and reproducible method for studying

plant innate immunity. The detailed protocol and supporting information provided here offer a

comprehensive guide for researchers to implement this assay in their studies of plant-pathogen

interactions and for screening compounds that may modulate plant defense responses. Careful

execution of the protocol and accurate measurement of stomatal apertures are critical for

obtaining reliable and meaningful results.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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